Cas no 2308462-46-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2308462-46-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6158647
• PubChem ID: 165582735
• Update Time: 2025-08-02

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1576626
• 2308462-46-4

• Inchi： 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,22?/m0/s1
• InChI Key： IUIIIQPOIIACID-UEDXYCIISA-N
• SMILES： O(C(NC(C(N[C@@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2308462-46-4)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2308462-46-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the stepwise assembly of peptides. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can significantly enhance the solubility and stability of peptides, thereby improving their pharmacokinetic properties. This is particularly relevant for the development of peptide-based drugs, which often suffer from poor solubility and rapid degradation in biological environments.

In addition to its role in peptide synthesis, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has also been explored for its potential applications in protein engineering. Researchers at the University of California, San Francisco, have utilized this compound to create designer proteins with enhanced functional properties. These proteins have shown promise in various therapeutic areas, including cancer treatment and regenerative medicine.

The synthetic route for (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid involves several key steps, including the protection of the amino group with Fmoc, followed by the formation of the amide bond and subsequent purification. The choice of solvent and reaction conditions is critical to ensure high yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) are often employed to purify and characterize the final product.

The physicochemical properties of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid have been extensively studied. It has a molecular weight of 411.51 g/mol and exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 150°C, and it shows excellent stability under standard laboratory conditions.

In terms of safety and handling, it is important to note that while (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is not classified as a hazardous material, it should be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

The market demand for Fmoc-protected amino acids like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid continues to grow due to their wide-ranging applications in pharmaceutical research and development. Major players in the industry are investing heavily in the production and optimization of these compounds to meet the increasing demand from academic and industrial laboratories.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2308462-46-4) is a versatile and essential compound in modern medicinal chemistry. Its unique properties make it an invaluable tool for researchers working on peptide synthesis, protein engineering, and drug development. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.